2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H16ClNOS2/c1-20-14-7-4-6-13(9-14)18-16(19)11-21-10-12-5-2-3-8-15(12)17/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: VJNMAGDOLWAHSX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CSCC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNOS2
• Molecular Weight: 337.9 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide, also known as SB-431542, is a small molecule inhibitor that has been extensively studied in the field of molecular biology and biochemistry. It is a potent and selective inhibitor of the transforming growth factor-beta (TGF-β) type I receptor, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide acts as a competitive inhibitor of the TGF-β type I receptor, also known as activin receptor-like kinase 5 (ALK5). This receptor is responsible for transducing the TGF-β signaling pathway, which plays a critical role in regulating cell growth, differentiation, and apoptosis. By inhibiting ALK5, 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide blocks the downstream signaling cascade, leading to the inhibition of TGF-β-induced cellular responses.
Biochemical and Physiological Effects:
2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide has been shown to have a wide range of biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide inhibits cell proliferation and induces apoptosis, while in stem cells, it promotes differentiation and lineage commitment. Furthermore, 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide has been shown to modulate immune responses by regulating the differentiation and function of immune cells, such as T cells and macrophages.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide is its high selectivity and potency for ALK5 inhibition, which allows for precise modulation of TGF-β signaling in vitro and in vivo. However, the use of 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide in experimental settings is often limited by its low solubility and stability in aqueous solutions, as well as its potential off-target effects on other signaling pathways.

Future Directions

There are several future directions for the study of 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide and its potential applications in various fields of research. One area of interest is the development of more stable and soluble analogs of 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide, which could improve its efficacy and reduce potential off-target effects. Additionally, the role of TGF-β signaling in various disease states, such as cancer and fibrosis, continues to be an active area of research, and 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide may have potential therapeutic applications in these areas. Finally, the use of 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide in combination with other inhibitors or drugs may provide synergistic effects and improve its therapeutic potential.

Synthesis Methods

The synthesis of 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide involves a series of chemical reactions, starting with the condensation of 2-chlorobenzyl chloride and thiourea to form 2-(2-chlorobenzyl)thio)urea. This intermediate is then reacted with 3-(methylthio)benzaldehyde in the presence of acetic anhydride and triethylamine to yield 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide.

Scientific Research Applications

2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide has been widely used in scientific research to investigate the role of TGF-β signaling in various biological processes. It has been shown to inhibit the proliferation of cancer cells, induce the differentiation of stem cells, and modulate immune responses. Additionally, 2-[(2-chlorobenzyl)thio]-N-[3-(methylthio)phenyl]acetamide has been used to study the molecular mechanisms underlying the development of various diseases, such as fibrosis, cardiovascular disease, and neurodegenerative disorders.